Cas no 10544-63-5 (Crotonic Acid Ethyl Ester)

• Product Name: Crotonic Acid Ethyl Ester
• CAS No: 10544-63-5
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• MDL: MFCD00009289
• CID: 86438
• Update Time: 2026-05-14

Crotonic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethyl crotonate
• Crotonic Acid Ethyl Ester
• Ethyl 2-butenoate
• ethylester kyseliny krotonove
• but-2-enoic acid ethyl ester
• FEMA 3486
• Ethylcrotonat
• EthylcrotonateFCC
• ETHYL T2 BUTENOATE
• Ethyl but-2-enoate
• RARECHEM AL BI 0145
• ETHYLALPHA-CROTONATE
• ETHYL TRANS-CROTONATE
• TRANS-ETHYL CROTONATE
• crotonic acid, ethyl ester
• ethylcrotonate

• MDL： MFCD00009289
• Inchi： 1S/C6H10O2/c1-3-5-6(7)8-4-2/h3,5H,4H2,1-2H3
• InChI Key： ZFDIRQKJPRINOQ-UHFFFAOYSA-N
• SMILES： CC=CC(=O)OCC

Computed Properties

• Exact Mass: 114.06800
• Monoisotopic Mass: 114.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 94.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Not available
• Density: 0.918 g/mL at 25 °C(lit.)
• Melting Point: 37.22°C (estimate)
• Boiling Point: 142-143 °C(lit.)
• Flash Point: 36 °F
• Refractive Index: n20/D 1.424(lit.)
• PSA: 26.30000
• LogP: 1.12560
• Solubility: Not available

Crotonic Acid Ethyl Ester Security Information

• Hazardous Material transportation number：UN 1862 3/PG 2
• WGK Germany：2
• Hazard Category Code： 11-34
• Safety Instruction： S16; S26; S36/37/39; S45
• RTECS：GQ3500000
• Hazardous Material Identification：
• Storage Condition：Flammable area
• Risk Phrases：R11
• Safety Term：16-26-36/37/39-45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters